Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195494 N-Benzyl Aziridine 1074-42-6 C9H11N
VC0195500 Abecarnil 111841-85-1 C24H24N2O4
VC0195496 Levocetirizine Impurity 3 113740-61-7 C19H21ClN2O2
VC0195507 Aceclofenac Impurity C 15307-77-4 C16H15Cl2NO2
VC0195523 Aceclofenac Impurity B 15307-78-5 C15H13Cl2NO2
VC0195509 Voltindole (Aceclofenac EP Impurity I, Diclofenac EP Impurity A, Diclofenac Amide) 15362-40-0 C14H9Cl2NO
VC0195517 Paracetamol Impurity B 1693-37-4 C9H11NO2
VC0195433 Butamirate 18109-80-3 C18H29NO3
VC0195531 2-Amino-4-[(2-diisopropylaminoethyl)aminocarbonyl]-1,3-thiazole 206882-15-7 C12H22N4OS
VC0195514 4-Hydroxy Aceclofenac 229308-90-1 C16H13Cl2NO5
VC0195520 4'-Hydroxyacetophenone Oxime 34523-34-7 C8H9NO2
VC0195487 p-Methoxyamphetamine hydrochloride 3706-26-1 C10H16NOCl
VC0195513 4-Chlorobenzhydrylamine hydrochloride 5267-39-0 C13H13Cl2N
VC0195516 Acetaminophen Impurity J 539-03-7 C8H8ClNO
VC0195435 Beclomethasone Dipropionate Impurity B 5534-08-7 C27H35ClO7
VC0195488 Ipratropium Impurity A 58005-18-8 C11H22BrNO
VC0195495 N,N-Bis(2-chloroethyl)benzenesulfonamide 58023-19-1 C10H13Cl2NO2S
VC0195528 Paracetamol Impurity A 614-80-2 C8H9NO2
VC0195434 4-Amino-3,5-dichlorobenzaldehyde 62909-66-4 C7H5Cl2NO
VC0195432 Beclomethasone Dipropionate Monohydrate 77011-63-3 C28H39ClO8
VC0195499 Acamprosate Calcium 77337-73-6 2 C5H10NO4S . Ca
VC0195493 Levocetirizine Impurity 9 83881-37-2 C21H26ClN3O2
VC0195436 Cloperastine fendizoate 85187-37-7 C40H38ClNO5
VC0195530 n,n'-(6,6'-Dihydroxybiphenyl-3,3'-diyl)diacetamide 98966-14-4 C16H16N2O4
VC0195518 Paracetamol Impurity E 99-93-4 C8H8O2